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Compound of Interest

Compound Name: 4,4-Dimethyl-2-cyclohexen-1-one

Cat. No.: B091216 Get Quote

An In-depth Technical Guide to 4,4-Dimethyl-2-cyclohexen-1-one

This technical guide provides a comprehensive overview of 4,4-Dimethyl-2-cyclohexen-1-
one, a valuable ketone compound utilized in organic synthesis.[1][2] It is an important

intermediate in the synthesis of various natural products, including (±)-cuparene and filicinic

acid.[2] This document outlines its chemical structure, IUPAC name, physical and chemical

properties, and provides a detailed experimental protocol for its synthesis.

Chemical Structure and IUPAC Name
4,4-Dimethyl-2-cyclohexen-1-one is a cyclic ketone with a six-membered ring. The structure

features a carbon-carbon double bond in the α,β-position relative to the carbonyl group, and

two methyl groups attached to the carbon atom at the 4-position.

IUPAC Name: 4,4-dimethylcyclohex-2-en-1-one[3][4]

CAS Number: 1073-13-8[3][4]

Molecular Formula: C₈H₁₂O[3][4][5]

Molecular Weight: 124.18 g/mol [5][6]

SMILES: CC1(C)CCC(=O)C=C1[3]

InChI Key: HAUNPYVLVAIUOO-UHFFFAOYSA-N[1][3]
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Physicochemical Properties
A summary of the key physicochemical properties of 4,4-Dimethyl-2-cyclohexen-1-one is

presented in the table below.

Property Value Reference

Appearance Clear colorless to yellow liquid [3]

Boiling Point 72-73.5 °C at 20 mmHg [7]

73–74 °C at 14 mmHg [1][8]

Density 0.944 g/mL at 25 °C [7]

Refractive Index 1.473 at 20 °C [7]

1.4710-1.4750 at 20 °C [3]

Flash Point 64 °C (147.2 °F) - closed cup

Synthesis of 4,4-Dimethyl-2-cyclohexen-1-one
A common and effective method for the synthesis of 4,4-Dimethyl-2-cyclohexen-1-one
involves a Michael addition followed by an intramolecular aldol condensation, a type of

Robinson annulation. A well-documented procedure is the reaction between an enamine

derived from isobutyraldehyde and methyl vinyl ketone.[8]

Experimental Protocol
This protocol is adapted from a procedure published in Organic Syntheses.[1][8]

Materials:

Isobutyraldehyde

Pyrrolidine

Methyl vinyl ketone

Hydrochloric acid (8 M)
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Sodium hydrogen carbonate

Diethyl ether

Anhydrous sodium sulfate

Nitrogen gas

Procedure:

A dry, 1-liter three-necked flask is equipped with a mechanical stirrer, a pressure-equalizing

dropping funnel, and a nitrogen inlet tube. The apparatus is flushed with nitrogen, and a

static nitrogen atmosphere is maintained throughout the reaction.

To the flask, add 62.6 g (0.501 mole) of 1-(2-methylpropenyl)pyrrolidine.

Cool the flask in an ice-water bath. Add 42.1 g (0.601 mole) of methyl vinyl ketone dropwise

with stirring over 5 minutes.

After the addition is complete, continue stirring the mixture with cooling for 10 minutes.

Remove the ice bath and continue stirring at room temperature for 4 hours.

Cool the reaction mixture again with an ice-water bath and add 250 mL of 8 M hydrochloric

acid dropwise with stirring.

After the addition is complete, stir the mixture with cooling for 10 minutes, then stir at room

temperature for 14 hours.

Extract the resulting brown reaction mixture with two 300-mL portions of diethyl ether.

Cautiously neutralize the residual aqueous phase by adding 150–155 g of solid sodium

hydrogen carbonate.

Extract the neutralized aqueous phase with two 400-mL portions of ether.

Combine all the ethereal extracts and dry them over anhydrous sodium sulfate.
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Concentrate the dried solution using a rotary evaporator.

Distill the residual liquid under reduced pressure to yield 44.2–53.0 g (71–85%) of 4,4-
dimethyl-2-cyclohexen-1-one as a colorless liquid.[1][8] The boiling point is reported as

73–74 °C at 14 mmHg.[1][8]

Synthesis Pathway
The following diagram illustrates the key steps in the synthesis of 4,4-Dimethyl-2-cyclohexen-
1-one from isobutyraldehyde and methyl vinyl ketone.

Reactants

Intermediates Product

Isobutyraldehyde 1-(2-Methylpropenyl)pyrrolidine

+ Pyrrolidine
- H2O

Pyrrolidine

Methyl Vinyl Ketone

Michael Adduct

+ Methyl Vinyl Ketone
(Michael Addition) 4,4-Dimethyl-2-cyclohexen-1-one

+ H3O+
(Hydrolysis & Cyclization)

Click to download full resolution via product page

Caption: Synthesis of 4,4-Dimethyl-2-cyclohexen-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b091216?utm_src=pdf-body
https://www.benchchem.com/product/b091216?utm_src=pdf-body
https://www.chemicalbook.com/article/synthesis-and-reactions-of-4-4-dimethyl-2-cyclohexen-1-one-synthesis.htm
http://www.orgsyn.org/demo.aspx?prep=CV6P0496
https://www.chemicalbook.com/article/synthesis-and-reactions-of-4-4-dimethyl-2-cyclohexen-1-one-synthesis.htm
http://www.orgsyn.org/demo.aspx?prep=CV6P0496
https://www.benchchem.com/product/b091216?utm_src=pdf-body
https://www.benchchem.com/product/b091216?utm_src=pdf-body
https://www.benchchem.com/product/b091216?utm_src=pdf-body-img
https://www.benchchem.com/product/b091216?utm_src=pdf-body
https://www.benchchem.com/product/b091216?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Synthesis and Reactions of 4,4-DIMETHYL-2-CYCLOHEXEN-1-ONE
Synthesis_Chemicalbook [chemicalbook.com]

2. researchgate.net [researchgate.net]

3. 4,4-Dimethyl-2-cyclohexen-1-one, 96% 1 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

4. 2-Cyclohexen-1-one, 4,4-dimethyl- | C8H12O | CID 136839 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 2-Cyclohexen-1-one, 4,4-dimethyl- [webbook.nist.gov]

6. scbt.com [scbt.com]

7. 4,4-DIMETHYL-2-CYCLOHEXEN-1-ONE | 1073-13-8 [chemicalbook.com]

8. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [4,4-Dimethyl-2-cyclohexen-1-one chemical structure
and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091216#4-4-dimethyl-2-cyclohexen-1-one-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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